Cas no 1226435-36-4 (N-[2-(1H-imidazol-1-yl)quinolin-8-yl]-4-methylthiophene-2-carboxamide)

• Product Name: N-[2-(1H-imidazol-1-yl)quinolin-8-yl]-4-methylthiophene-2-carboxamide
• CAS No: 1226435-36-4
• MF: C₁₈H₁₄N₄OS
• MW: 334.394961833954
• CID: 5899868
• PubChem ID: 49677655
• Update Time: 2025-06-08

N-[2-(1H-imidazol-1-yl)quinolin-8-yl]-4-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-imidazol-1-ylquinolin-8-yl)-4-methylthiophene-2-carboxamide
• N-[2-(1H-imidazol-1-yl)quinolin-8-yl]-4-methylthiophene-2-carboxamide
• N-(2-(1H-imidazol-1-yl)quinolin-8-yl)-4-methylthiophene-2-carboxamide
• AKOS024527454
• 1226435-36-4
• SR-01000926226-1
• CCG-328627
• SR-01000926226
• F5897-0264

• Inchi： 1S/C18H14N4OS/c1-12-9-15(24-10-12)18(23)20-14-4-2-3-13-5-6-16(21-17(13)14)22-8-7-19-11-22/h2-11H,1H3,(H,20,23)
• InChI Key： GVDWWIYSMWABRA-UHFFFAOYSA-N
• SMILES： C1(C(NC2C3C(C=CC=2)=CC=C(N2C=NC=C2)N=3)=O)SC=C(C)C=1

Computed Properties

• Exact Mass: 334.08883226g/mol
• Monoisotopic Mass: 334.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 88Ų

Additional information on N-[2-(1H-imidazol-1-yl)quinolin-8-yl]-4-methylthiophene-2-carboxamide

Introduction to N-[2-(1H-imidazol-1-yl)quinolin-8-yl]-4-methylthiophene-2-carboxamide (CAS No: 1226435-36-4)

N-[2-(1H-imidazol-1-yl)quinolin-8-yl]-4-methylthiophene-2-carboxamide, identified by its CAS number 1226435-36-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents.

The structural framework of N-[2-(1H-imidazol-1-yl)quinolin-8-yl]-4-methylthiophene-2-carboxamide integrates several key pharmacophoric elements that are known to contribute to its biological efficacy. The presence of an imidazole ring and a quinoline moiety is particularly noteworthy, as these structural components are frequently associated with interactions that modulate biological pathways. Specifically, the imidazole ring is known for its ability to engage with metal ions and other small molecules, while the quinoline scaffold is renowned for its broad spectrum of biological activities, including antimicrobial and anti-inflammatory properties.

In recent years, there has been a surge in research focused on developing small molecules that can modulate protein-protein interactions (PPIs). N-[2-(1H-imidazol-1-yl)quinolin-8-yl]-4-methylthiophene-2-carboxamide has emerged as a promising candidate in this area due to its unique structural features. The quinoline moiety, in particular, has been extensively studied for its potential to disrupt PPIs that are implicated in various diseases, including cancer and inflammatory disorders. By leveraging the inherent binding properties of this scaffold, researchers have been able to design molecules that can selectively target specific PPIs, thereby offering a novel approach to therapeutic intervention.

The thiophene carboxamide group in N-[2-(1H-imidazol-1-yl)quinolin-8-yl]-4-methylthiophene-2-carboxamide further enhances its pharmacological profile. Thiophene derivatives are well-documented for their diverse biological activities, ranging from antimicrobial to anti-cancer effects. The carboxamide functionality not only contributes to the molecule's solubility but also serves as a site for further chemical modification, allowing for the development of analogues with enhanced potency and selectivity. This versatility makes N-[2-(1H-imidazol-1-yl)quinolin-8-yl]-4-methylthiophene-2-carboxamide an attractive scaffold for medicinal chemists seeking to explore new therapeutic avenues.

The synthesis of N-[2-(1H-imidazol-1-yl)quinolin-8-yl]-4-methylthiophene-2-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The synthesis typically begins with the formation of the imidazole ring, followed by the introduction of the quinoline scaffold. The final step involves the coupling of the thiophene carboxamide group, which is achieved through various coupling techniques such as palladium-catalyzed reactions. Each step must be carefully optimized to ensure high yield and purity, as even minor impurities can significantly impact the biological activity of the compound.

In terms of biological activity, N-[2-(1H-imidazol-1-yl)quinolin-8-yli] -< strong >4-methylthiophene - 2 - carboxamide strong > has shown promising results in preclinical studies. These studies have highlighted its ability to inhibit specific PPIs that are associated with cancer cell proliferation and survival. By disrupting these interactions, the compound exerts its anti-cancer effects by inducing apoptosis or inhibiting cell cycle progression. Additionally, preliminary data suggest that it may have therapeutic potential in treating inflammatory disorders by modulating inflammatory pathways.

The pharmacokinetic properties of N-[< strong > 2 - ( 1 H - imidaz ol - 1 - yl ) quin olin - 8 - yl ] - 4 - methyl thi oph ene - 2 - car box am ide strong > are also an area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Preliminary pharmacokinetic studies have indicated that the compound exhibits reasonable oral bioavailability and moderate metabolic stability, suggesting its potential for further development into a clinical candidate.

The future direction of research on N-[< strong > 2 - ( 1 H - im id az ol - 1 - yl ) quino lin - 8 - yl ] - 4 - methyl thi oph ene - 2 - car box am ide strong > will likely focus on optimizing its chemical structure to enhance its pharmacological properties. This may involve modifying the imidazole or quinoline moieties to improve binding affinity or exploring alternative functional groups to enhance solubility and metabolic stability. Additionally, researchers will aim to conduct more extensive preclinical studies to fully elucidate its mechanism of action and assess its potential for treating various diseases.

In conclusion, N-[< strong > 2 - ( 1 H - im id az ol - 1 - yl ) quino lin - 8 - yl ] - 4 - methyl thi oph ene strong > car box am ide (CAS No: < strong >1226435 strong >36>< strong >- strong >< strong >4 strong >>) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this compound holds promise for addressing unmet medical needs in various disease areas.